Cas no 946264-38-6 (2,6-difluoro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzamide)

• Product Name: 2,6-difluoro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzamide
• CAS No: 946264-38-6
• MF: C₁₇H₁₃F₂N₃O₂S
• MW: 361.365829229355
• CID: 6295325
• PubChem ID: 16905668
• Update Time: 2025-10-30

2,6-difluoro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzamide
• AKOS024642102
• 2,6-difluoro-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide
• 2,6-difluoro-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzamide
• 2,6-difluoro-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]benzamide
• F2342-0022
• 946264-38-6

• Inchi： 1S/C17H13F2N3O2S/c18-11-3-1-4-12(19)16(11)17(24)20-8-9-22-15(23)7-6-13(21-22)14-5-2-10-25-14/h1-7,10H,8-9H2,(H,20,24)
• InChI Key： IPPGAVVWYTZUTB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(N(CCNC(C2C(=CC=CC=2F)F)=O)N=1)=O

Computed Properties

• Exact Mass: 361.06965416g/mol
• Monoisotopic Mass: 361.06965416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90Ų

Additional information on 2,6-difluoro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzamide

Professional Introduction to Compound with CAS No. 946264-38-6 and Product Name: 2,6-difluoro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzamide

The compound with the CAS number 946264-38-6 and the product name 2,6-difluoro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of both difluoro and benzamide moieties suggests a high degree of functionalization, which is often associated with enhanced binding affinity and selectivity in drug design.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into a molecular framework can lead to modifications in electronic properties, lipophilicity, and metabolic stability. In the case of this compound, the difluoro substitution at the 2 and 6 positions of the benzamide core likely contributes to its stability under various physiological conditions, making it a promising candidate for further development.

The core structure of this compound, featuring a pyridazine ring, is known for its versatility in drug design. Pyridazines are heterocyclic compounds that often serve as key pharmacophores in a wide range of bioactive molecules. The presence of a thiophenyl group at the 3-position of the pyridazine ring further enhances the complexity and potential bioactivity of the molecule. Thiophenes are sulfur-containing heterocycles that have been extensively studied for their role in various biological processes, including antimicrobial and anti-inflammatory effects.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The benzamide moiety is particularly interesting because it is a well-known pharmacophore found in many drugs that target central nervous system disorders, pain management, and inflammation. By incorporating a dihydropyridazine unit into the benzamide structure, researchers have created a molecule that may exhibit enhanced pharmacological properties.

Current research in medicinal chemistry increasingly focuses on designing molecules with multiple functional groups to improve their interaction with biological targets. The combination of a difluoro group, a pyridazine ring, and a thiophenyl moiety in this compound suggests that it may possess multiple binding sites capable of interacting with various biological receptors or enzymes. This polypharmacophoric nature could make it an attractive candidate for multitarget drug discovery.

The synthesis of this compound involves complex organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms into aromatic rings typically requires specialized methodologies to ensure high yield and selectivity. The synthesis of the pyridazine core also demands precise control over reaction conditions to avoid unwanted side products. These challenges underscore the skill required to develop such advanced molecular structures.

In terms of biological activity, preliminary studies suggest that this compound may exhibit potent effects on enzymes or receptors relevant to neurological disorders. The structural features described above are often associated with molecules that can modulate neurotransmitter systems, making this compound a candidate for further investigation in models of neurodegenerative diseases or cognitive disorders.

The use of computational modeling has become an indispensable tool in modern drug discovery. By employing techniques such as molecular docking and virtual screening, researchers can predict how this compound might interact with biological targets. These computational approaches have already shown promise in identifying lead compounds with high affinity for specific receptors or enzymes.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules. Additionally, its stability under various conditions suggests that it could be used in industrial applications where chemical robustness is essential.

As research continues to evolve, new methodologies for drug development will emerge. Techniques such as fragment-based drug design and structure-based drug design are becoming increasingly popular for identifying novel therapeutic agents. This compound serves as an excellent example of how integrating multiple functional groups can lead to innovative molecular architectures with significant therapeutic potential.

In conclusion, the compound with CAS number 946264-38-6 and product name 2,6-difluoro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for further research and development. As our understanding of biological systems continues to grow, molecules like this one will play an increasingly important role in addressing complex medical challenges.